Cas no 2021884-08-0 (2-(2,3-dihydro-1,4-benzodioxin-2-yl)ethyl(methyl)amine)

• Product name: 2-(2,3-dihydro-1,4-benzodioxin-2-yl)ethyl(methyl)amine
• CAS No: 2021884-08-0
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 6199740
• PubChem ID: 22074988

2-(2,3-dihydro-1,4-benzodioxin-2-yl)ethyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dihydro-1,4-benzodioxin-2-yl)ethyl(methyl)amine
• 2021884-08-0
• SCHEMBL9413231
• [2-(2,3-dihydro-1,4-benzodioxin-2-yl)ethyl](methyl)amine
• EN300-1784241

• Inchi： 1S/C11H15NO2/c1-12-7-6-9-8-13-10-4-2-3-5-11(10)14-9/h2-5,9,12H,6-8H2,1H3
• InChI Key： XPCUVNDHUBSZHG-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2OCC1CCNC

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 30.5Ų

Additional information on 2-(2,3-dihydro-1,4-benzodioxin-2-yl)ethyl(methyl)amine

Introduction to Compound CAS No. 2021884-08-0: 2-(2,3-Dihydro-1,4-benzodioxin-2-yl)ethyl(methyl)amine

The compound with CAS No. 2021884-08-0, commonly referred to as 2-(2,3-dihydro-1,4-benzodioxin-2-yl)ethyl(methyl)amine, is a unique organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of amines and features a complex structure that combines aromatic and aliphatic components. Its molecular formula is C₁₃H₁₇NO₃, and its molecular weight is approximately 245.3 g/mol.

The structure of this compound is characterized by a benzodioxin ring system, which is a fused bicyclic structure consisting of a benzene ring and a dioxane ring. The benzodioxin moiety is further substituted at the 2-position with an ethyl group that is attached to a methylamine group. This substitution pattern imparts unique electronic and steric properties to the molecule, making it suitable for various chemical reactions and applications.

Recent studies have highlighted the importance of benzodioxin derivatives in drug discovery and development. For instance, researchers have explored the potential of such compounds in targeting specific biological pathways, such as those involved in inflammation and neurodegenerative diseases. The presence of the methylamine group in this compound adds further functionality, enabling it to act as a versatile building block in organic synthesis.

In terms of synthesis, this compound can be prepared through various routes, including nucleophilic substitution and coupling reactions. The choice of synthetic method depends on the availability of starting materials and the desired purity of the final product. For example, one common approach involves the reaction of an appropriate benzodioxin derivative with an alkylating agent in the presence of a base.

The chemical properties of this compound are influenced by its functional groups. The benzodioxin ring contributes aromatic stability and potential for conjugation, while the methylamine group introduces basicity and nucleophilicity. These properties make the compound amenable to participation in reactions such as alkylation, acylation, and amidation. Additionally, its solubility in organic solvents facilitates its use in solution-phase synthesis.

From an application standpoint, this compound has shown promise in several areas. In pharmaceutical research, it has been investigated as a potential lead compound for developing bioactive agents. Its ability to interact with biological targets makes it a valuable tool for studying enzyme inhibition and receptor binding.

In materials science, derivatives of this compound have been explored for their potential in polymer chemistry. The presence of reactive groups allows for the formation of cross-linked networks or block copolymers with tailored properties. Such materials could find applications in fields ranging from electronics to biomedical devices.

Furthermore, recent advancements in green chemistry have led to the development of more sustainable methods for synthesizing compounds like this one. For example, catalytic asymmetric synthesis techniques have been employed to produce enantiomerically enriched versions of this compound, which are valuable for chiral resolution studies.

In conclusion, CAS No. 2021884-08-0 represents a versatile and intriguing compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable asset in both academic research and industrial development. As ongoing research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing scientific knowledge.